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Compound of Interest

Compound Name: m-PEG16-NHS ester

Cat. No.: B7840625

This technical guide provides a comprehensive overview of the safety data for methoxy-
poly(ethylene glycol)16-N-hydroxysuccinimidyl ester (m-PEG16-NHS ester). It is intended for
researchers, scientists, and professionals in drug development who handle this substance. This
document consolidates key safety information, including hazard identification, handling
procedures, and emergency measures, presented in a clear and accessible format.

Chemical Identification

Identifier Information Citation
Product Name m-PEG16-NHS ester [1]
Synonyms Methoxy PEG NHS ester [2]
CAS Number 2563873-83-4 [1]
Molecular Formula C38H71NO20 [1]
Molecular Weight 861.97 g/mol [1]

Hazard Identification and GHS Classification

m-PEG16-NHS ester is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as follows:
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Hazard Class

Hazard Category

Hazard Statement Citation

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed
Skin H315: Causes skin
) o Category 2 S
Corrosion/Irritation irritation
Serious Eye H319: Causes serious
Category 2A

Damage/Eye Irritation

eye irritation

GHS Label Elements:

» Pictogram:

o leialt text

¢ Signal Word: Warning

e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o Precautionary Statements:

o Prevention: P264, P270, P280

o Response: P302+P352, P305+P351+P338, P330, P362+P364

o Disposal: P501
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GHS Hazard Classification for m-PEG16-NHS ester.

Toxicological Information

While specific quantitative toxicological data such as LD50 for m-PEG16-NHS ester are not
readily available in the reviewed literature, the GHS classification indicates oral toxicity.
General safety assessments of Polyethylene Glycols (PEGs) and their derivatives suggest they
typically exhibit low acute and chronic toxicities. They are not readily absorbed through intact
skin, and the potential for sensitization on healthy skin is considered negligible.

First-Aid Measures
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Exposure Route First-Aid Procedure Citation

Immediately rinse cautiously

with water for several minutes.

Remove contact lenses, if
Eye Contact

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

Wash with plenty of soap and

water. Take off contaminated
Skin Contact clothing and wash it before

reuse. If skin irritation occurs,

seek medical advice.

Rinse mouth. Call a POISON
CENTER or doctor/physician if

Ingestion
you feel unwell. Do NOT
induce vomiting.
Move the person to fresh air
and keep comfortable for
Inhalation breathing. If respiratory

irritation occurs, seek medical

advice.

Handling and Storage

» Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling. Use in a well-ventilated area.

» Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.
Recommended storage temperature is -20°C.

Physical and Chemical Properties
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Property Value Citation

Appearance Solid

Soluble in Water, DMSO,

Solubility DCM. DME

Purity >90%

Experimental Protocols

Detailed experimental protocols for the specific toxicological assessment of m-PEG16-NHS
ester are not publicly available. However, the GHS classifications for skin and eye irritation are
typically determined using standardized methods, such as those outlined by the Organisation
for Economic Co-operation and Development (OECD).

a) In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method (based on OECD
TG 439)

This test method evaluates the potential of a substance to cause skin irritation by assessing its
effect on a reconstructed human epidermis model.

o Tissue Preparation: Reconstructed human epidermis tissues are pre-incubated to remove
any transport-related stress compounds.

o Application of Test Substance: A small amount of m-PEG16-NHS ester is applied topically to
the tissue surface. A negative control (e.g., phosphate-buffered saline) and a positive control
(e.g., 5% sodium dodecyl sulfate) are also tested in parallel.

» Exposure and Post-Exposure Incubation: The tissues are exposed to the substance for a
defined period (e.g., 42 minutes) at room temperature. Following exposure, the tissues are
rinsed and transferred to fresh medium for a post-exposure incubation period (e.g., 42
hours).

 Viability Assessment: Cell viability is determined using a colorimetric assay, such as the MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The viability of the
treated tissues is expressed as a percentage relative to the negative control.
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+ Classification: A substance is classified as a skin irritant (Category 2) if the mean tissue
viability is reduced to 50% or less of the negative control.

Prepare Reconstructed
Human Epidermis Tissues

:

Apply m-PEG16-NHS ester,
Positive, and Negative Controls

'

Expose Tissues
(e.g., 42 minutes)

'

Rinse and Transfer
to Fresh Medium

:

Post-Exposure Incubation
(e.g., 42 hours)

'

Assess Cell Viability
(MTT Assay)

'

Analyze Data:
Compare to Controls

Classify Hazard

Category 2 Irritant Not Classified
(Viability < 50%) (Viability > 50%6)
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Workflow for In Vitro Skin Irritation Testing.

b) In Vitro Eye Irritation Test Methods

A variety of in vitro methods are available to assess eye irritation potential, aiming to replace
the traditional in vivo rabbit eye test. These methods include:

e Bovine Corneal Opacity and Permeability (BCOP) Test (OECD TG 437): This test uses
isolated bovine corneas to assess changes in opacity and permeability after exposure to a
test substance.

e Reconstructed Human Cornea-like Epithelium (RhCE) Test Method (OECD TG 492): Similar
to the skin irritation test, this method uses a 3D model of the human corneal epithelium to
evaluate cell viability after exposure to a substance.

e Fluorescein Leakage (FL) Test Method (OECD TG 460): This method uses a monolayer of
epithelial cells to assess damage to cell junctions by measuring the passage of fluorescein
dye.

The classification of m-PEG16-NHS ester as a Category 2A eye irritant suggests that in such
tests, it would cause significant, but reversible, damage to the corneal cells or tissue models.

Conclusion

m-PEG16-NHS ester is a valuable research chemical that requires careful handling due to its
potential hazards, including oral toxicity and irritation to the skin and eyes. Adherence to the
safety precautions outlined in this guide and the corresponding Safety Data Sheet is essential
to minimize risk. While specific toxicological data for this compound is limited, the general
safety profile of PEG compounds suggests a low overall toxicity when handled appropriately.
Researchers should always consult the most up-to-date SDS from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety Data Sheet (SDS) for m-PEG16-NHS Ester: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7840625#safety-data-sheet-sds-for-m-peg16-nhs-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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